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Compound of Interest

Compound Name: 2,4-Dichlorobenzotrifluoride

Cat. No.: B041404

Essential Safety and Handling Guide for 2,4-
Dichlorobenzotrifluoride

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2,4-Dichlorobenzotrifluoride
(CAS No. 320-60-5). Adherence to these protocols is essential for ensuring laboratory safety
and minimizing exposure risks.

Chemical and Physical Properties

A summary of the key quantitative data for 2,4-Dichlorobenzotrifluoride is presented below.
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Property Value

Molecular Formula C7H3CI2F3

Molecular Weight 215.0 g/mol

Appearance Colorless clear liquid

Boiling Point 117-118 °C at 760 mmHg[1][2][3]
Melting Point -26 °C[3]

Flash Point 72 °C (161.6 °F)[1][3][4]

Specific Gravity 1.484 g/cm3[1][4]

Vapor Density 7.41[1]

Vapor Pressure 1.47 hPa at 25 °C[3]

Hazard Identification and Personal Protective Equipment (PPE)

2,4-Dichlorobenzotrifluoride is a corrosive and combustible liquid that can cause severe skin
burns and eye damage.[1][4] Inhalation of vapors, mists, or gas should be avoided.[1] The
following personal protective equipment is mandatory when handling this chemical.

PPE Category Specification

_ Chemical splash goggles and a face shield are
Eye and Face Protection )
required.[1]

Wear appropriate chemical-resistant gloves to

prevent skin exposure.[1][2] Nitrile, butyl, and
Skin Protection neoprene gloves are generally recommended

for handling pesticides and chemicals.[5] Wear

protective clothing to prevent skin contact.[1][2]

Use in a well-ventilated area or a chemical fume

hood is essential.[1][2] If exposure limits are
Respiratory Protection exceeded or irritation is experienced, a

NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[1]
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Operational Plan for Safe Handling

A systematic approach to handling 2,4-Dichlorobenzotrifluoride is crucial for safety. The
following step-by-step workflow should be followed.

1. Preparation and Engineering Controls:

o Ensure a chemical fume hood is operational and available.[1]

o Locate and verify the functionality of the nearest eyewash station and safety shower.[1]
o Assemble all necessary PPE as specified in the table above.

o Keep fire extinguishing media such as foam, dry chemical, or carbon dioxide readily
accessible.[1]

2. Handling and Use:

e Wash hands thoroughly after handling.[1]

» Avoid contact with eyes, skin, and clothing.[1]

e Do not breathe vapor, mist, or gas.[1]

o Keep the container tightly closed when not in use.[1]

o Keep away from heat, sparks, and open flames.[1][3][4]
3. Storage:

e Store in a cool, dry, and well-ventilated area.[1][2]

o Keep containers tightly closed.[1][3][6]

o Store in a designated corrosives area.[1][6]

o Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents and strong bases.[1][4][6]
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. Accidental Release Measures:
In case of a spill, immediately evacuate the area and remove all sources of ignition.[1]
Ventilate the area of the spill.
Wear appropriate PPE, including respiratory protection.
Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]
Collect the absorbed material into a suitable, closed container for disposal.[1]
Prevent runoff from entering storm sewers and ditches.[1]
. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

. Disposal Plan:

Dispose of waste and contaminated materials in accordance with federal, state, and local
regulations.

Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[1]

Do not dispose of the chemical into the environment.
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Safe Handling Workflow Diagram

The following diagram illustrates the logical flow of operations for safely handling 2,4-
Dichlorobenzotrifluoride.
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Caption: Workflow for the safe handling of 2,4-Dichlorobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 2. nbinno.com [nbinno.com]

o 3. chemicalbook.com [chemicalbook.com]

e 4. fishersci.com [fishersci.com]

e 5. Welcome to PSEP! [core.psep.cce.cornell.edu]

» 6. fishersci.co.uk [fishersci.co.uk]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,4-
Dichlorobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041404#personal-protective-equipment-for-handling-
2-4-dichlorobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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